Cas no 1803448-17-0 (6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1803448-17-0
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4932137
• Update Time: 2025-10-29

6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-5(15-7(9,10)11)3(2-12)1-4(13)14-6/h1H,2,12H2,(H2,13,14)
• InChI Key： QZTVUYGLXWJXJI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(N)=N1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine

6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine, identified by the CAS number 1803448-17-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as the central framework, with several substituents attached at specific positions. The presence of an amino group at position 6, an aminomethyl group at position 4, a chlorine atom at position 2, and a trifluoromethoxy group at position 3 endows this molecule with unique chemical properties and reactivity.

The synthesis of 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine involves a series of carefully designed multi-step reactions, often requiring advanced techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels, which are critical for its application in pharmaceuticals and agrochemicals. Researchers have also explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality.

In terms of applications, this compound has shown promise in the development of novel drugs targeting specific biological pathways. For instance, its ability to act as a precursor in the synthesis of bioactive molecules has been extensively studied. Recent findings indicate that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond pharmaceutical applications, 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine has also found utility in agrochemicals, particularly in the design of efficient herbicides and insecticides. The trifluoromethoxy group contributes significantly to the molecule's stability and bioavailability, enhancing its effectiveness in agricultural settings. Moreover, its role as an intermediate in the synthesis of advanced materials, such as conductive polymers and optoelectronic devices, has been explored in recent research.

The structural versatility of this compound allows for further functionalization to tailor its properties for specific applications. For example, researchers have investigated the impact of substituent positioning on electronic properties, revealing that variations in electron-donating or withdrawing groups can significantly influence reactivity and selectivity. These insights have paved the way for innovative approaches in drug design and material engineering.

In conclusion, 6-Amino-4-(aminomethyl)-2-chloro-3-(trifluoromethoxy)pyridine represents a valuable building block in contemporary chemistry due to its unique structure and diverse applications. As research continues to uncover new avenues for its utilization, this compound is poised to play a pivotal role in advancing scientific discoveries across multiple disciplines.